(5E)-3-Methyl-5-{[5-(2-nitrophenyl)furan-2-YL]methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-methyl-5-[[5-(2-nitrophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H10N2O4S2/c1-16-14(18)13(23-15(16)22)8-9-6-7-12(21-9)10-4-2-3-5-11(10)17(19)20/h2-8H,1H3/b13-8+
• InChI Key: UHRHLJWZNNPWQE-MDWZMJQESA-N
• Canonical SMILES: CN1C(=O)C(=CC2=CC=C(O2)C3=CC=CC=C3[N+](=O)[O-])SC1=S
• Isomeric SMILES: CN1C(=O)/C(=C\C2=CC=C(O2)C3=CC=CC=C3[N+](=O)[O-])/SC1=S
• Molecular Formula: C15H10N2O4S2
• Molecular Weight: 346.4 g/mol
• CAS No.: 691881-57-9

Description

(5E)-3-Methyl-5-{[5-(2-nitrophenyl)furan-2-YL]methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C15H10N2O4S2 and its molecular weight is 346.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

• Derivatives of compounds similar to (5E)-3-Methyl-5-{[5-(2-nitrophenyl)furan-2-YL]methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one have shown promising antitumor activity. For instance, 5-{[5-(1,3-Benzothiazol-2-yl)furan-2-yl]methylidene}-2-sulfanylidene-1,3-thiazolidin-4-one derivatives exhibited significant antitumor effects in screening, outperforming reference drugs like 5-fluorouracil, cisplatin, and curcumin (Matiichuk et al., 2020).
• Similarly, compounds containing the 3-(furan-2-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-4-one framework, closely related to the query compound, were synthesized and found to have moderate antitumor activity against various cancer cell lines (Horishny & Matiychuk, 2020).

Antimicrobial and Antifungal Activity

• The thiazolidinone framework, a key feature of the query compound, has been incorporated into various derivatives demonstrating significant antimicrobial and antifungal properties. For example, 3-(5-3-methyl-5-[(3-methyl-7-5-[2-(aryl)-4-oxo-1,3-thiazolan-3-yl]-1,3,4-thiadiazol-2-ylbenzo[b]furan-5-yl)methyl]benzo[b]furan-7-yl-1,3,4-thiadiazol-2-yl)-2-(aryl)-1,3-thiazolan-4-one compounds showed substantial activity against bacteria and fungi, indicating potential for further pharmaceutical development (Reddy et al., 2010).

Anticancer Properties

• In a study focused on thiazolidinone compounds with furan moieties, several derivatives, including those structurally similar to the query compound, showed moderate to strong antiproliferative activity against leukemia cell lines. The effectiveness of these compounds in inducing cytotoxicity and apoptosis in cancer cells was highlighted, suggesting their potential as anticancer agents (Chandrappa et al., 2009).

Larvicidal Activity

• Novel derivatives of the compound, featuring a thiazolidinone core, were synthesized and evaluated for larvicidal activity against the Anopheles arabiensis malaria vector. The results showed promising larvicidal properties, indicating potential utility in vector control strategies (P et al., 2021).